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Compound of Interest

Compound Name: Istamycin Y0

Cat. No.: B1252867 Get Quote

For researchers, scientists, and drug development professionals, the accurate preparation of

antibiotic stock solutions is a critical first step for ensuring reliable and reproducible

experimental results. This document provides detailed application notes and protocols for the

preparation of stock solutions of Istamycin Y0, an aminoglycoside antibiotic.

Istamycin Y0 is an aminocyclitol antibiotic, and like other members of the istamycin family, it is

known to be soluble in water and methanol, but only sparingly soluble in ethanol.[1] Proper

handling and storage of Istamycin Y0 solutions are essential to maintain its biological activity.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of Istamycin Y0 is fundamental for

accurate stock solution preparation.
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Property Value Source

Molecular Formula C₁₄H₃₀N₄O₄ [2]

Molecular Weight 318.41 g/mol [2]

Solubility
Soluble in water and methanol;

sparingly soluble in ethanol.
[1]

Stability

Aminoglycosides are generally

stable as dry powders. In

aqueous solutions, stability is

enhanced at lower

temperatures. Stock solutions

should be stored frozen.

CAS Number 73491-61-9 [2]

Experimental Protocols
Preparation of a 10 mg/mL Istamycin Y0 Stock Solution
This protocol describes the preparation of a 10 mg/mL stock solution of Istamycin Y0 in sterile,

nuclease-free water. This concentration is a common starting point for creating working

solutions for various assays.

Materials:

Istamycin Y0 powder

Sterile, nuclease-free water (e.g., cell culture or molecular biology grade)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile pipette tips

Vortex mixer

0.22 µm sterile syringe filter
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Sterile syringe

Sterile microcentrifuge tubes for aliquoting

Procedure:

Calculate the required mass of Istamycin Y0:

To prepare 10 mL of a 10 mg/mL solution, you will need 100 mg of Istamycin Y0 powder.

Calculation: Volume (mL) x Concentration (mg/mL) = Mass (mg)

10 mL x 10 mg/mL = 100 mg

Weighing the Istamycin Y0 powder:

In a clean, designated weighing area, carefully weigh out 100 mg of Istamycin Y0 powder

using an analytical balance.

Note: Handle the powder in a fume hood or with appropriate personal protective

equipment (PPE) as the inhalation of fine chemical powders should be avoided.

Dissolving the Istamycin Y0:

Transfer the weighed Istamycin Y0 powder to a sterile conical tube.

Add a small volume of sterile, nuclease-free water (e.g., 5 mL) to the tube.

Vortex the tube at a medium speed until the powder is completely dissolved. Visually

inspect the solution to ensure no solid particles remain.

Add sterile, nuclease-free water to reach a final volume of 10 mL.

Sterile Filtration:

Draw the Istamycin Y0 solution into a sterile syringe.

Attach a 0.22 µm sterile syringe filter to the syringe.
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Filter the solution into a new sterile conical tube. This step removes any potential microbial

contamination.

Aliquoting and Storage:

Dispense the sterile Istamycin Y0 stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This minimizes the number of freeze-thaw cycles, which can

degrade the antibiotic over time.

Clearly label each aliquot with the name of the compound ("Istamycin Y0"), the

concentration (10 mg/mL), the date of preparation, and your initials.

Store the aliquots at -20°C for short-to-medium-term storage (weeks to months). For long-

term storage (months to years), -80°C is recommended.

Determination of Minimum Inhibitory Concentration
(MIC)
The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial

agent that prevents the visible growth of a microorganism. Determining the MIC of Istamycin
Y0 against the specific bacterial strain(s) used in your experiments is crucial for establishing

appropriate working concentrations.

Note: As of the last update, specific MIC values for Istamycin Y0 against various bacterial

strains are not widely available in the public literature. Therefore, it is highly recommended that

researchers determine the MIC empirically in their own laboratory setting.

A general protocol for MIC determination using the broth microdilution method is provided

below.

Materials:

Istamycin Y0 stock solution (e.g., 1 mg/mL, prepared by diluting the 10 mg/mL stock)

Bacterial culture in the logarithmic growth phase

Sterile cation-adjusted Mueller-Hinton Broth (CAMHB)
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Sterile 96-well microtiter plates

Sterile pipette and multichannel pipette

Incubator

Procedure:

Prepare Serial Dilutions of Istamycin Y0:

In a 96-well plate, create a two-fold serial dilution of the Istamycin Y0 stock solution in

CAMHB. The final volume in each well should be 50 µL. The concentration range should

be broad enough to encompass the expected MIC (e.g., from 128 µg/mL down to 0.125

µg/mL).

Include a growth control well (containing only CAMHB and bacteria) and a sterility control

well (containing only CAMHB).

Inoculate with Bacteria:

Dilute the bacterial culture to a standardized concentration (typically 5 x 10⁵ CFU/mL).

Add 50 µL of the diluted bacterial suspension to each well (except the sterility control),

bringing the final volume to 100 µL.

Incubation:

Cover the plate and incubate at the optimal temperature for the specific bacterial strain

(usually 35-37°C) for 16-20 hours.

Determine the MIC:

After incubation, visually inspect the plate for bacterial growth (turbidity).

The MIC is the lowest concentration of Istamycin Y0 at which there is no visible growth.
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Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing sterile Istamycin Y0 stock solutions.

Logical Flow for Determining Working Concentrations
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Caption: Logical steps to determine the experimental working concentration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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